Cas no 2580228-26-6 (Tert-butyl N-(3-sulfamoylcyclobutyl)carbamate)

• Product Name: Tert-butyl N-(3-sulfamoylcyclobutyl)carbamate
• CAS No: 2580228-26-6
• MF: C₉H₁₈N₂O₄S
• MW: 250.315221309662
• CID: 5661303
• PubChem ID: 155820414
• Update Time: 2026-03-11

Tert-butyl N-(3-sulfamoylcyclobutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(1r,3r)-3-sulfamoylcyclobutyl]carbamate
• EN300-27734032
• Tert-butyl N-(3-sulfamoylcyclobutyl)carbamate
• 2567498-52-4
• tert-butyl N-[(1s,3s)-3-sulfamoylcyclobutyl]carbamate
• 2613382-50-4
• tert-Butyl ((1s,3s)-3-sulfamoylcyclobutyl)carbamate
• CS-0530356
• 2580228-26-6
• EN300-27698910
• EN300-27720181
• 3-Amino-cyclobutanesulfonic acid amide

• Inchi： 1S/C9H18N2O4S/c1-9(2,3)15-8(12)11-6-4-7(5-6)16(10,13)14/h6-7H,4-5H2,1-3H3,(H,11,12)(H2,10,13,14)
• InChI Key： CZWUXRABLCITLO-UHFFFAOYSA-N
• SMILES： S(C1CC(C1)NC(=O)OC(C)(C)C)(N)(=O)=O

Computed Properties

• Exact Mass: 250.09872823g/mol
• Monoisotopic Mass: 250.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 107Ų

Additional information on Tert-butyl N-(3-sulfamoylcyclobutyl)carbamate

Introduction to Tert-butyl N-(3-sulfamoylcyclobutyl)carbamate (CAS No. 2580228-26-6)

Tert-butyl N-(3-sulfamoylcyclobutyl)carbamate, a compound with the chemical identifier CAS No. 2580228-26-6, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a tert-butyl group and a sulfamoyl-substituted cyclobutyl moiety in its molecular structure imparts unique properties that make it a subject of intense study in medicinal chemistry.

The molecular structure of Tert-butyl N-(3-sulfamoylcyclobutyl)carbamate can be described as a complex arrangement of carbon, hydrogen, oxygen, and sulfur atoms. The tert-butyl group, characterized by its branched hydrocarbon structure, contributes to the compound's stability and reactivity, while the sulfamoyl group introduces polar characteristics that enhance its solubility in polar solvents. This combination of structural features makes the compound an intriguing candidate for further exploration in drug design and development.

In recent years, there has been a growing interest in carbamate-based compounds due to their potential as pharmacological agents. Carbamates are known for their ability to interact with biological targets such as enzymes and receptors, leading to various therapeutic effects. The specific arrangement of atoms in Tert-butyl N-(3-sulfamoylcyclobutyl)carbamate suggests that it may possess unique interactions with biological systems, which could be exploited for therapeutic purposes.

One of the most promising areas of research involving Tert-butyl N-(3-sulfamoylcyclobutyl)carbamate is its potential application in the treatment of inflammatory diseases. Inflammatory responses are mediated by a complex interplay of cellular signaling pathways and molecular interactions. The sulfamoyl group in this compound may play a crucial role in modulating these pathways by interacting with specific enzymes or receptors involved in inflammation. Preliminary studies have indicated that derivatives of carbamates can exhibit anti-inflammatory properties, suggesting that Tert-butyl N-(3-sulfamoylcyclobutyl)carbamate could be a valuable candidate for further investigation.

Another area of interest is the potential use of Tert-butyl N-(3-sulfamoylcyclobutyl)carbamate in the development of novel anticancer agents. Cancer is a complex disease characterized by uncontrolled cell growth and proliferation. The ability of carbamates to inhibit key enzymes involved in cell division has made them attractive candidates for cancer therapy. The unique structural features of Tert-butyl N-(3-sulfamoylcyclobutyl)carbamate may allow it to interact with cancer-related targets more effectively than other carbamate compounds. This has prompted researchers to explore its potential as an anticancer agent, with initial studies showing promising results in preclinical models.

The synthesis of Tert-butyl N-(3-sulfamoylcyclobutyl)carbamate is a complex process that requires precise control over reaction conditions and reagent selection. The synthesis typically involves multiple steps, including the formation of the cyclobutyl sulfamate intermediate followed by reaction with tert-butanol to form the final carbamate derivative. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are often employed to ensure high yield and purity.

In terms of pharmacokinetic properties, Tert-butyl N-(3-sulfamoylcyclobutyl)carbamate exhibits interesting characteristics that make it suitable for therapeutic applications. Studies have shown that this compound has moderate solubility in water and organic solvents, which facilitates its formulation into various dosage forms. Additionally, preliminary pharmacokinetic studies indicate that it has a reasonable bioavailability and stability under physiological conditions, suggesting its potential for clinical use.

The safety profile of Tert-butyl N-(3-sulfamoylcyclobutyl)carbamate is another critical aspect that has been extensively studied. Animal models have been used to evaluate its acute and chronic toxicity, as well as its potential for causing adverse effects. Preliminary results suggest that the compound is well-tolerated at moderate doses, although further studies are needed to fully assess its safety profile in humans.

One of the most exciting developments in the field of carbamate-based compounds is their potential application in targeted drug delivery systems. By incorporating targeting ligands or nanoparticles into the molecular structure, researchers aim to enhance the specificity and efficacy of these compounds. Tert-butyl N-(3-sulfamoylcyclobutylethanolamine carboxylic acid)-modified derivatives have shown promise in this regard, allowing for more precise delivery to affected tissues while minimizing side effects.

The future prospects for Tert-butyl N-(3-sulfamoylcyclobutyl)carbamate are bright, with ongoing research aimed at expanding its therapeutic applications. Advances in computational chemistry and molecular modeling are expected to accelerate the discovery process by allowing researchers to predict how different modifications will affect the compound's biological activity. Additionally, collaborations between academia and industry are likely to drive innovation and lead to the development of novel derivatives with enhanced properties.

In conclusion, Tert-butyl N-(3-sulfamoylcyclobutyl)carbamate (CAS No. 2580228-26-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for further exploration in various therapeutic areas, including inflammation and cancer treatment. With continued research and development efforts, this compound holds promise for improving patient outcomes through innovative drug therapies.